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Compound of Interest

Compound Name: Tellurium-128

Cat. No.: B1263586

The following table summarizes the most stringent lower limits on the half-life (T1/2) of
neutrinoless double beta decay for various isotopes from leading experiments. A longer half-life
limit implies a smaller probability of the decay occurring, thereby setting more stringent
constraints on the effective Majorana neutrino mass.
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Experimental Protocols
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A detailed understanding of the experimental methodologies is crucial for interpreting the
results and appreciating the challenges involved in these searches. The following sections
outline the key protocols for the experiments listed above.

CUORE (Cryogenic Underground Observatory for Rare
Events) Experiment

The CUORE experiment, located at the Laboratori Nazionali del Gran Sasso (LNGS) in Italy, is
a leading effort in the search for Ovp3[3 decay of both 130Te and 128Te.[1]

o Detector Design: CUORE employs an array of 988 tellurium dioxide (TeO2) crystals, which
serve as both the source of the potential decay and the detectors themselves.[1] These
crystals are operated as cryogenic bolometers. When a decay occurs within a crystal, the
deposited energy causes a minuscule rise in temperature. This temperature change is
measured by sensitive thermistors attached to each crystal.

o Operating Conditions: To achieve the necessary sensitivity to these minute temperature
changes, the detector array is cooled to an extremely low temperature of about 10 millikelvin
(mK) using a powerful dilution refrigerator.[2]

e Background Reduction: The experiment is situated deep underground to shield it from
cosmic rays. Further shielding is provided by a large water tank and layers of lead. Materials
used in the detector construction are carefully selected for their low intrinsic radioactivity.
Analysis techniques, such as anticoincidence cuts that reject events detected in multiple
crystals simultaneously, are used to further suppress background events.

o Data Analysis: The primary signature of a Ovp[3 decay event is a monoenergetic peak in the
energy spectrum at the Q-value of the decay. For 128Te, this is approximately 867 keV. The
analysis involves a careful calibration of the energy response of each bolometer and a
statistical search for a peak at this energy above the expected background.

GERDA (GERmanium Detector Array) Experiment

The GERDA experiment, also located at LNGS, searches for Ov3 decay in 76Ge.

o Detector Design: GERDA utilizes high-purity germanium (HPGe) detectors enriched in the
76Ge isotope.[3][4] These detectors are submerged directly in liquid argon, which serves as
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both a cooling medium and a shield against external radiation.[5]

o Background Reduction: A key innovation of GERDA is the use of the surrounding liquid
argon as an active veto system. Scintillation light produced in the liquid argon by interacting
particles is detected and used to identify and reject background events.[4] Additionally, pulse
shape discrimination techniques are employed to distinguish between signal-like events
(single-site energy depositions) and background-like events (multi-site energy depositions).

[4]16]

EXO-200 (Enriched Xenon Observatory) and KamLAND-
Zen Experiments

Experiments using 136Xe have also set leading limits on Ov(33 decay.

o EXO-200: This experiment, located at the Waste Isolation Pilot Plant (WIPP) in New Mexico,
USA, uses a time projection chamber (TPC) filled with liquid xenon enriched in 136Xe.[7]
When a particle interacts in the liquid xenon, it produces both scintillation light and ionization
electrons. The simultaneous detection of both signals allows for the three-dimensional
reconstruction of the event vertex and provides powerful discrimination between signal and
background events.[8]

o« KamLAND-Zen: Located at the Kamioka Observatory in Japan, this experiment dissolves
xenon gas enriched in 136Xe into a large volume of liquid scintillator.[1] The signature of a
OvBp decay is a flash of light in the scintillator corresponding to the Q-value of the 136Xe
decay. The large volume of the detector and the purity of the liquid scintillator are key to its
high sensitivity.

Mandatory Visualization

The following diagram illustrates the generalized logical workflow of a neutrinoless double beta
decay experiment, from the fundamental components of the detector to the final data analysis
and interpretation.
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Generalized Workflow of a Neutrinoless Double Beta Decay Experiment
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Caption: Generalized workflow of a Ovp3 decay experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1263586?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Neutrinoless_double_beta_decay
https://cuoreexperiment.org/
https://www.mpi-hd.mpg.de/gerda/public/2007/c07_medex_bm.pdf
https://www.lngs.infn.it/en/gerda
https://www.jinr.ru/posts/gerda-experiment-another-milestone-in-the-search-for-neutrinoless-double-beta-decay/
https://www.jinr.ru/posts/gerda-experiment-another-milestone-in-the-search-for-neutrinoless-double-beta-decay/
https://arxiv.org/abs/0708.3987
https://arxiv.org/abs/0708.3987
https://en.wikipedia.org/wiki/Enriched_Xenon_Observatory
https://ir-api.ua.edu/api/core/bitstreams/990be794-591a-4ac5-997a-131a19e99beb/content
https://www.benchchem.com/product/b1263586#limits-on-neutrinoless-double-beta-decay-from-tellurium-128
https://www.benchchem.com/product/b1263586#limits-on-neutrinoless-double-beta-decay-from-tellurium-128
https://www.benchchem.com/product/b1263586#limits-on-neutrinoless-double-beta-decay-from-tellurium-128
https://www.benchchem.com/product/b1263586#limits-on-neutrinoless-double-beta-decay-from-tellurium-128
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1263586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

